Cas no 1365272-60-1 (Methyl 2-fluoro-4-(3-nitrophenyl)benzoate)

• Product Name: Methyl 2-fluoro-4-(3-nitrophenyl)benzoate
• CAS No: 1365272-60-1
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD21609592
• CID: 1037672
• PubChem ID: 70699795
• Update Time: 2025-06-29

Methyl 2-fluoro-4-(3-nitrophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylate
• methyl 2-fluoro-4-(3-nitrophenyl)benzoate
• ACMC-209c8h
• AK108071
• ANW-20127
• CTK8B0560
• KB-256466
• MFCD21609592
• Methyl 3-fluoro-3'-nitro[1,1'-biphenyl]-4-carboxylate
• Methyl3-fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylate
• CS-0212481
• DTXSID10742909
• BS-20787
• [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-nitro-, methyl ester
• 1365272-60-1
• Methyl 2-fluoro-4-(3-nitrophenyl)benzoate

• MDL： MFCD21609592
• Inchi： 1S/C14H10FNO4/c1-20-14(17)12-6-5-10(8-13(12)15)9-3-2-4-11(7-9)16(18)19/h2-8H,1H3
• InChI Key： ZSFNELXOSKFDSK-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05938596g/mol
• Monoisotopic Mass: 275.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Additional information on Methyl 2-fluoro-4-(3-nitrophenyl)benzoate

Methyl 2-Fluoro-4-(3-nitrophenyl)benzoate (CAS No. 1365272-60-1): A Comprehensive Overview

Methyl 2-fluoro-4-(3-nitrophenyl)benzoate, identified by its CAS number 1365272-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural and functional properties. The presence of both fluoro and nitro substituents in its molecular framework imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>Methyl 2-fluoro-4-(3-nitrophenyl)benzoate molecule exhibits a high degree of structural complexity, which is reflected in its intricate electronic distribution and potential interaction with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic profile of drug candidates. On the other hand, the nitro group contributes to the compound's reactivity and can be further functionalized to introduce additional biological properties.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and application of fluorinated aromatic compounds. The< strong>2-fluoro-4-(3-nitrophenyl)benzoate derivative has been extensively studied as a key intermediate in the synthesis of various pharmacologically active molecules. Its versatility in serving as a building block for more complex structures has made it a cornerstone in medicinal chemistry.

The< strong>CAS No. 1365272-60-1 identifier ensures unambiguous recognition and classification of this compound within scientific literature and databases. This standardized nomenclature is essential for facilitating accurate literature searches, regulatory compliance, and collaboration among researchers across different disciplines. The compound's detailed chemical specification, including its molecular formula (C₁₅H₁₁O₅N₂) and molecular weight (299.26 g/mol), provides a comprehensive understanding of its composition and potential applications.

One of the most compelling aspects of Methyl 2-fluoro-4-(3-nitrophenyl)benzoate is its potential role in the development of innovative therapeutic strategies. The combination of fluoro and nitro substituents offers a unique opportunity to fine-tune the pharmacological properties of drug candidates. For instance, studies have demonstrated that such derivatives can exhibit significant anti-inflammatory, antiviral, and anticancer activities. These findings have spurred further investigation into the structure-activity relationships (SAR) governing the biological efficacy of these compounds.

The< strong>Methyl 2-fluoro-4-(3-nitrophenyl)benzoate derivative has been employed in various preclinical studies to evaluate its potential as a lead compound for drug development. Its ability to interact with specific biological targets has been explored through computational modeling and experimental validation. These efforts have led to the identification of novel analogs with enhanced potency and selectivity, paving the way for future clinical applications.

The synthesis of Methyl 2-fluoro-4-(3-nitrophenyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been utilized to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative methodologies in modern drug discovery.

In conclusion, Methyl 2-fluoro-4-(3-nitrophenyl)benzoate (CAS No. 1365272-60-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a promising candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and drug design.